Cas no 2460751-12-4 (Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride)

• Product Name: Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride
• CAS No: 2460751-12-4
• MF: C₁₀H₂₀ClNO₃
• MW: 237.723702430725
• MDL: MFCD32702718
• CID: 5669888
• PubChem ID: 165713312
• Update Time: 2025-09-24

Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride
• EN300-26958462
• 2460751-12-4
• Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride

• MDL： MFCD32702718
• Inchi： 1S/C10H19NO3.ClH/c1-3-14-10(12)9(11-2)8-4-6-13-7-5-8;/h8-9,11H,3-7H2,1-2H3;1H
• InChI Key： NRMGDEMOCNAHIZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C(C(=O)OCC)NC)CC1

Computed Properties

• Exact Mass: 237.1131712g/mol
• Monoisotopic Mass: 237.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride

Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride: A Comprehensive Overview

Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride, a compound with the CAS number 2460751-12-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure, characterized by a combination of an ethyl ester group, a methylamino moiety, and an oxan ring, positions it as a versatile intermediate in synthetic chemistry. The hydrochloride salt form enhances its solubility and stability, making it more amenable for various biochemical and pharmacological studies.

The< strong>Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride is particularly intriguing because of its potential role in the synthesis of bioactive molecules. Recent research has highlighted its utility as a building block in the development of novel therapeutic agents. The oxan ring, a five-membered heterocycle, is known for its ability to mimic natural biological structures, thereby facilitating the design of molecules that can interact effectively with biological targets. This feature has opened up new avenues in the quest for more effective and targeted treatments for various diseases.

One of the most promising applications of this compound lies in its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By leveraging the structural features of Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride, researchers have been able to develop novel inhibitors that exhibit high selectivity and potency. These inhibitors have shown significant promise in preclinical studies, paving the way for new therapeutic strategies.

In addition to its role in kinase inhibition, Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride has also been explored as a component in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of new antimicrobial compounds. The unique chemical scaffold of this compound allows for interactions with bacterial enzymes and cell wall components, leading to mechanisms that can overcome existing resistance pathways. Preliminary studies have demonstrated its efficacy against various bacterial strains, suggesting its potential as an alternative or complementary therapy.

The< strong>synthetic pathways associated with Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride are another area of interest. The synthesis involves multiple steps, including condensation reactions, nucleophilic substitutions, and salt formation. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability. These advancements are crucial for translating laboratory findings into viable pharmaceutical products.

The< strong>pharmacokinetic properties of Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride have also been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted is essential for determining its therapeutic potential. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic clearance. These characteristics make it an attractive candidate for further development into a drug candidate.

Moreover, the< strong>toxicological profile of Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride has been rigorously evaluated. Safety assessments are critical before any compound can be considered for human use. Toxicology studies have demonstrated that this compound is well-tolerated at relevant doses, with minimal side effects observed. This safety profile enhances its credibility as a potential therapeutic agent.

The integration of computational methods into drug discovery has significantly accelerated the development process for compounds like Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride. Molecular modeling and virtual screening allow researchers to predict binding interactions and optimize molecular structures before conducting expensive wet-lab experiments. These computational tools have been instrumental in identifying lead compounds that exhibit high affinity for biological targets.

In conclusion, Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride (CAS no: 2460751-12-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it valuable in synthesizing bioactive molecules, particularly kinase inhibitors and antimicrobial agents. Advances in synthetic chemistry, pharmacokinetics, toxicology, and computational methods continue to enhance its therapeutic promise. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs.